Cas no 17202-53-8 (Spiro[2.4]heptan-1-amine hydrochloride)

• Product Name: Spiro[2.4]heptan-1-amine hydrochloride
• CAS No: 17202-53-8
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD27995715
• CID: 4673813
• PubChem ID: 86276613
• Update Time: 2025-09-27

Spiro[2.4]heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.4]heptan-1-amine hydrochloride
• NE40225
• Z1863617847
• spiro[2.4]heptan-2-amine;hydrochloride
• F53640
• Spiro[2.4]hept-1-ylamine hydrochloride
• CS-0448538
• Spiro[2.4]heptan-1-amine HCl
• EN300-180211
• KS-8972
• Spiro[2.4]heptan-1-aminehydrochloride
• AKOS026741125
• MFCD27995715
• 17202-53-8
• F8887-5069

• MDL： MFCD27995715
• Inchi： 1S/C7H13N.ClH/c8-6-5-7(6)3-1-2-4-7;/h6H,1-5,8H2;1H
• InChI Key： YSELEYMXRJWAHC-UHFFFAOYSA-N
• SMILES： Cl.NC1CC21CCCC2

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Spiro[2.4]heptan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Spiro[2.4]heptan-1-amine hydrochloride

Exploring the Unique Properties and Applications of Spiro[2.4]heptan-1-amine hydrochloride (CAS No. 17202-53-8)

The chemical compound Spiro[2.4]heptan-1-amine hydrochloride (CAS No. 17202-53-8) is a fascinating molecule with a distinctive spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, organic synthesis, and material science. The spiro[2.4]heptane core of this molecule provides a rigid framework that can influence the stereochemistry and biological activity of derivatives, making it a valuable building block in drug discovery.

One of the most intriguing aspects of Spiro[2.4]heptan-1-amine hydrochloride is its unique three-dimensional geometry. The spiro junction at the 1-position creates a constrained system that can enhance binding affinity to biological targets. Researchers have explored its use as a precursor for spirocyclic amine derivatives, which are increasingly important in the development of novel therapeutics. The hydrochloride salt form improves solubility, facilitating its use in various synthetic protocols.

In the pharmaceutical industry, there's growing interest in spirocyclic compounds like Spiro[2.4]heptan-1-amine hydrochloride due to their ability to modulate drug-like properties. These structures often exhibit improved metabolic stability and membrane permeability compared to their linear counterparts. Recent studies suggest that such spiro scaffolds may be particularly valuable in central nervous system (CNS) drug development, where molecular rigidity can help compounds cross the blood-brain barrier more effectively.

The synthesis of Spiro[2.4]heptan-1-amine hydrochloride typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches often employ catalytic methods to construct the challenging spirocyclic framework efficiently. The compound's amine hydrochloride functionality makes it particularly versatile for further derivatization through amide formation, reductive amination, or other common amine reactions.

Beyond pharmaceutical applications, Spiro[2.4]heptan-1-amine hydrochloride has shown promise in materials science. Its rigid structure could potentially contribute to the development of novel polymers with unique mechanical properties. Some researchers are investigating its incorporation into spirocyclic materials for advanced applications such as organic electronics or supramolecular assemblies.

From a commercial perspective, the demand for spirocyclic building blocks like Spiro[2.4]heptan-1-amine hydrochloride has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking novel scaffolds to expand their drug discovery pipelines. This compound's unique structural features position it as a potentially valuable intermediate in medicinal chemistry programs targeting various disease areas.

Quality control is paramount when working with Spiro[2.4]heptan-1-amine hydrochloride. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. Proper storage conditions (typically cool and dry environments) help maintain the stability of this amine hydrochloride salt over extended periods.

Recent advancements in synthetic methodology have made Spiro[2.4]heptan-1-amine hydrochloride more accessible to researchers. Improved catalytic systems and greener synthetic routes are reducing the environmental impact of its production while maintaining high yields and purity. These developments align with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

For researchers considering Spiro[2.4]heptan-1-amine hydrochloride for their projects, it's important to note that the compound's unique geometry may influence reaction outcomes. The strain inherent in the spiro[2.4]heptane system can lead to unexpected reactivity patterns that differ from more conventional cyclic amines. Thorough literature review and careful experimental design are recommended when exploring new applications of this interesting molecule.

As the field of spirocyclic chemistry continues to evolve, compounds like Spiro[2.4]heptan-1-amine hydrochloride are likely to play increasingly important roles. Their ability to confer three-dimensional complexity while maintaining synthetic accessibility makes them attractive targets for both academic investigation and industrial application. Future research may uncover additional uses for this versatile building block in areas we haven't yet imagined.

The safety profile of Spiro[2.4]heptan-1-amine hydrochloride is generally favorable when handled with standard laboratory precautions. As with any chemical substance, proper personal protective equipment should be used, and material safety data sheets should be consulted before beginning work. The hydrochloride salt form typically offers improved handling characteristics compared to the free base form of many amines.

In conclusion, Spiro[2.4]heptan-1-amine hydrochloride (CAS No. 17202-53-8) represents an intriguing example of spirocyclic chemistry with broad potential applications. Its unique structural features, combined with the versatility of its amine functionality, make it a valuable tool for researchers across multiple disciplines. As synthetic methods continue to advance and our understanding of structure-activity relationships deepens, this compound may find even wider utility in scientific and industrial applications.